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Compound of Interest

Compound Name: 2-Methoxy-3,5-dimethylpyrazine

Cat. No.: B149192

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Methoxy-3,5-dimethylpyrazine, ensuring compliance with safety protocols and minimizing
environmental impact.

Immediate Safety and Hazard Information

2-Methoxy-3,5-dimethylpyrazine is a flammable liquid and vapor that is harmful if swallowed
and can cause skin and eye irritation.[1][2] Adherence to strict safety protocols during handling
and disposal is paramount.

Key Hazard Classifications:
e Physical Hazards: Flammable liquid and vapor.[1][3]

o Health Hazards: Harmful if swallowed (Acute Toxicity, Oral), causes skin irritation, and can
cause serious eye damage.[1][2] May also cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Before handling 2-Methoxy-3,5-dimethylpyrazine,
ensure the following personal protective equipment is used:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[4]

o Skin Protection: Wear appropriate protective gloves (e.g., Viton™) and clothing to prevent
skin exposure.[2][4]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
(e.g., type ABEK (EN14387)).[5]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Methoxy-3,5-dimethylpyrazine,
compiled from safety data sheets.

Property Value

CAS Number 92508-08-2

Molecular Formula C7H10N20

Molecular Weight 138.17 g/mol

Flash Point 56 °C (132.8 °F) - closed cup
Density 1.06 g/mL at 25 °C

Acute Toxicity, Oral (Rat LD50) 600 mg/kg

Note: The CAS number for 2-Methoxy-3-methylpyrazine (2847-30-5) is often found in search
results for 2-Methoxy-3,5-dimethylpyrazine, and some safety data sheets may refer to this
related compound. The data presented here is for 2-Methoxy-3,5-dimethylpyrazine where

available.

Step-by-Step Disposal Protocol

The disposal of 2-Methoxy-3,5-dimethylpyrazine must be carried out in accordance with all
federal, state, and local environmental regulations.

Step 1: Waste ldentification and Segregation
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o Clearly identify the waste as "Hazardous Waste: 2-Methoxy-3,5-dimethylpyrazine".

» Do not mix with other chemical wastes unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

Step 2: Containerization

o Use a dedicated, properly labeled, and sealed container for the waste. The container must
be in good condition and compatible with the chemical.

e The label should include:

o The words "Hazardous Waste"

o The full chemical name: "2-Methoxy-3,5-dimethylpyrazine"

o The associated hazards (e.g., Flammable Liquid, Toxic)

Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

e The storage area should be cool, dry, and away from sources of ignition such as heat,
sparks, and open flames.[4][6]

o Ensure the storage area is secure and only accessible to authorized personnel.

Step 4: Arrange for Disposal

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for pickup.

¢ Provide all necessary documentation, including a completed hazardous waste manifest.

Step 5: Emergency Procedures in Case of a Spill

 In the event of a spill, immediately evacuate personnel from the affected area.[7]
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e Remove all sources of ignition.[4][7]
e Ensure adequate ventilation.
o Wear the appropriate PPE as outlined above.

» Contain the spill using an inert absorbent material such as sand, silica gel, or commercial
sorbents.[1][4] Do not use combustible materials like sawdust.

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[4][6]

o Clean the spill area thoroughly.

» Report the spill to your EHS department.

Experimental Workflow: Disposal of 2-Methoxy-3,5-
dimethylpyrazine

The following diagram illustrates the logical workflow for the proper disposal of 2-Methoxy-3,5-
dimethylpyrazine.
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Caption: Disposal workflow for 2-Methoxy-3,5-dimethylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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